Cas no 105665-03-0 (Cyclopentanecarboxamide, 2-hydroxy-N,N-dimethyl-, cis- (9CI))

• Product name: Cyclopentanecarboxamide, 2-hydroxy-N,N-dimethyl-, cis- (9CI)
• CAS No: 105665-03-0
• MF: C₈H₁₅NO₂
• MW: 157.2102
• CID: 1159290
• PubChem ID: 13717197

Cyclopentanecarboxamide, 2-hydroxy-N,N-dimethyl-, cis- (9CI) Chemical and Physical Properties

Names and Identifiers

• Cyclopentanecarboxamide, 2-hydroxy-N,N-dimethyl-, cis- (9CI)
• 105665-03-0
• (1R,2S)-2-hydroxy-N,N-dimethylcyclopentane-1-carboxamide

• Inchi： InChI=1S/C8H15NO2/c1-9(2)8(11)6-4-3-5-7(6)10/h6-7,10H,3-5H2,1-2H3/t6-,7+/m1/s1
• InChI Key： HHOQYNVXHGWNGA-RQJHMYQMSA-N
• SMILES： CN(C)C(=O)C1CCCC1O

Computed Properties

• Exact Mass: 157.11035
• Monoisotopic Mass: 157.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.5Ų
• XLogP3: 0.5

Experimental Properties

• PSA: 40.54